Cas no 452-75-5 (4-Chloro-2-fluorotoluene)

4-Chloro-2-fluorotoluene (CAS 452-70-6) is a halogenated aromatic compound with the molecular formula C7H6ClF. This derivative of toluene features both chloro and fluoro substituents on the benzene ring, enhancing its reactivity and utility in organic synthesis. Its key advantages include high purity, stability under standard conditions, and suitability as an intermediate in pharmaceuticals, agrochemicals, and specialty chemical manufacturing. The electron-withdrawing effects of the halogen groups make it valuable for nucleophilic substitution and cross-coupling reactions. Its well-defined structure ensures consistent performance in synthetic applications, while its liquid form at room temperature facilitates handling in laboratory and industrial settings.

4-Chloro-2-fluorotoluene structure

Product Name:4-Chloro-2-fluorotoluene

CAS No:452-75-5

MF:C₇H₆ClF

MW:144.573944568634

MDL:MFCD00000571

CID:37479

PubChem ID:520630

Update Time:2025-10-06

4-Chloro-2-fluorotoluene Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-fluoro-1-methylbenzene
- 4-Chloro-2-fluorotoluene
- 2-fluoro-4-chlorotoluene
- Benzene, 4-chloro-2-fluoro-1-methyl-
- MKFCYQTVSDCXAQ-UHFFFAOYSA-N
- PubChem3437
- KSC493M8J
- 4-?Chloro-?2-?fluorotoluene
- MKFCYQTVSDCXAQ-UHFFFAOYSA-
- SBB086380
- 4-chloro-2-fluoro-1-methyl-benzene
- RP20957
- TRA0093811
- CM13941
- AC-7255
- CS-W016372
- DTXSID10196428
- EINECS 207-210-3
- EN300-98594
- SCHEMBL91418
- 452-75-5
- AS-11985
- InChI=1/C7H6ClF/c1-5-2-3-6(8)4-7(5)9/h2-4H,1H3
- FT-0618023
- W-106147
- AMY8774
- AKOS015850166
- A7139
- MFCD00000571
- D77788
- NS00043520
- BP-10870
- 4-Chloro-2-fluorotoluene, >=99%
- 4-Chloro-2-fluorotoluene,98%
- DTXCID20118919
- DB-000367
- MDL： MFCD00000571
- Inchi： 1S/C7H6ClF/c1-5-2-3-6(8)4-7(5)9/h2-4H,1H3
- InChI Key： MKFCYQTVSDCXAQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C)=C(C=1)F
- BRN： 1931682

Computed Properties

Exact Mass: 144.01400
Monoisotopic Mass: 144.014
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.7
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Not determined
Density: 1.186 g/mL at 25 °C(lit.)
Boiling Point: 158 °C/743 mmHg(lit.)
Flash Point: Degrees Fahrenheit:123.8°F
Degrees Celsius:51°C
Refractive Index: n20/D 1.498(lit.)
Water Partition Coefficient: Insoluble
PSA: 0.00000
LogP: 2.78750
Solubility: Insoluble in water

4-Chloro-2-fluorotoluene Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H226,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：UN 1993 3/PG 3
WGK Germany：3
Hazard Category Code： 10-36/37/38
Safety Instruction： S16-S26-S36/37/39-S37/39
Hazardous Material Identification：
Safety Term：3
Packing Group：III
Risk Phrases：R10; R36/37/38
Packing Group：III
Hazard Level：3
HazardClass：3
PackingGroup：III
Storage Condition：Store at room temperature

4-Chloro-2-fluorotoluene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Chloro-2-fluorotoluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	001672-1g	4-Chloro-2-fluorotoluene	452-75-5	99%	1g	￡10.00	2022-02-28
Fluorochem	001672-25g	4-Chloro-2-fluorotoluene	452-75-5	99%	25g	￡13.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C120759-100g	4-Chloro-2-fluorotoluene	452-75-5	99%	100g	¥504.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C120759-250g	4-Chloro-2-fluorotoluene	452-75-5	99%	250g	¥999.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C120759-25g	4-Chloro-2-fluorotoluene	452-75-5	99%	25g	¥194.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C120759-500g	4-Chloro-2-fluorotoluene	452-75-5	99%	500g	¥1469.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C120759-5g	4-Chloro-2-fluorotoluene	452-75-5	99%	5g	¥56.90	2023-09-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002347-100g	4-Chloro-2-fluorotoluene	452-75-5	99%	100g	￥248	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002347-25g	4-Chloro-2-fluorotoluene	452-75-5	99%	25g	￥94	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002347-5g	4-Chloro-2-fluorotoluene	452-75-5	99%	5g	￥32	2024-05-23

4-Chloro-2-fluorotoluene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:452-75-5)2-氟-4-氯甲苯

Order Number:LE1647309

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:31

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:452-75-5)4-Chloro-2-fluorotoluene

Order Number:1647309

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

4-Chloro-2-fluorotoluene Related Literature

1. Nitrosation, diazotisation, and deamination. Part XII. The kinetics of N-nitrosation of N-methylaniline

E. Kalatzis,J. H. Ridd J. Chem. Soc. B 1966 529

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